Afatinib

• CAS No.: 850140-72-6
• Product Name: Afatinib
• Molecular Formula: C24H25ClFN5O3
• Molecular Weight: 485.9 g/mol
• IUPAC Name: (E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• Standard InChI: InChI=1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
• Standard InChIKey: ULXXDDBFHOBEHA-CWDCEQMOSA-N
• SMILES: CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4
• Canonical SMILES: CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: (2E)-N-(4-(3-chloro-4-fluoroanilino)-7-(((3S)-oxolan-3-yl)oxy)quinoxazolin-6-yl)-4-(dimethylamino)but-2-enamide; afatinib; afatinib dimaleate; afatinib maleate; BIBW 2992; BIBW 2992 MA2; BIBW 2992MA2; BIBW-2992; BIBW-2992-MA2; BIBW-2992MA2; BIBW2992; BIBW2992 MA2; Gilotrif
• Reference: Array; Lanning et al. A road map to evaluate the proteome-wide selectivity of covalent kinase inhibitors. Nature Chemical Biology, doi: 10.1038/nchembio.1582, published online 13 July 2014 http://www.nature.com/naturechemicalbiology; Shindo et al. Selective and reversible modification of kinase cysteines with chlorofluoroacetamides. Nature Chemical Biology, doi: 10.1038/s41589-018-0204-3, published online 14 January 2019
• PubChem Compound: 10184653
• Last Modified: Aug 15 2023